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Abstract
Regaloside K is a naturally occurring phenylpropanoid glycoside that has been isolated from

the Easter Lily, Lilium longiflorum Thunb.[1][2]. Despite its discovery, detailed information

regarding its specific biological activities, mechanism of action, and chemical synthesis remains

limited in publicly accessible scientific literature. This technical guide synthesizes the available

information on Regaloside K, including its discovery, chemical properties, and potential, albeit

unconfirmed, biological activities. Due to the limited availability of primary source data, this

guide also presents generalized experimental protocols for the isolation of similar compounds

from Lilium species and discusses the reported bioactivities of a related, but unconfirmed,

"regaloside." Further research is warranted to fully elucidate the therapeutic potential of

Regaloside K.

Discovery and History
Regaloside K was first reported in a 1991 publication by Miyase et al. in the Chemical &

Pharmaceutical Bulletin. This study focused on the isolation and characterization of phenolic

glycosides from the bulbs of Lilium longiflorum. While this foundational paper established the

existence and structure of Regaloside K, access to the full text has proven challenging, limiting

the inclusion of detailed experimental data from the original discovery.
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Subsequent mentions of Regaloside K in the scientific literature are sparse. It is cataloged by

several chemical suppliers, confirming its chemical structure and CAS number (138772-00-6)

[1]. A 2006 study by Nair et al. on the medicinal properties of Easter lily flowers reported the

cyclooxygenase (COX) and lipid peroxidation inhibitory activities of a compound identified as "a

regaloside"[3]. However, without access to the full study, it cannot be definitively confirmed if

this compound is Regaloside K. More recent research on phenylpropanoid glycosides from

Lilium species has focused on other related compounds, leaving a significant knowledge gap

regarding Regaloside K itself[4][5][6].

Chemical Properties
Regaloside K belongs to the class of phenylpropanoid glycosides, which are characterized by

a phenylpropanoid moiety linked to a sugar. The basic chemical information for Regaloside K
is summarized in the table below.

Property Value Reference

Molecular Formula C18H24O11 [1]

Molecular Weight 416.38 g/mol [1]

CAS Number 138772-00-6 [1]

Source Organism Lilium longiflorum Thunb. [1][2]

Caption: General chemical structure of Regaloside K.

Experimental Protocols
Generalized Isolation of Phenylpropanoid Glycosides
from Lilium species
Disclaimer: The specific experimental protocol for the isolation of Regaloside K from the

original 1991 publication by Miyase et al. could not be accessed. The following is a generalized

protocol based on methods reported for the isolation of other phenylpropanoid glycosides from

Lilium longiflorum and related species.[4][5][6]
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Generalized Isolation Workflow for Phenylpropanoid Glycosides

Plant Material (e.g., Lilium longiflorum bulbs)

Extraction with Methanol or Ethanol

Filtration and Concentration under reduced pressure

Solvent Partitioning (e.g., with n-hexane, ethyl acetate, n-butanol)

Column Chromatography (e.g., Silica gel, Sephadex LH-20)

Fractionation

Preparative HPLC

Further Separation

Isolated Phenylpropanoid Glycoside (e.g., Regaloside K)

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of phenylpropanoid glycosides.

Plant Material Preparation: Fresh or dried bulbs of Lilium longiflorum are collected and

ground into a fine powder.
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Extraction: The powdered plant material is extracted exhaustively with methanol or ethanol at

room temperature. The extraction is typically repeated multiple times to ensure complete

recovery of the compounds.

Filtration and Concentration: The combined extracts are filtered to remove solid plant

material, and the solvent is evaporated under reduced pressure to yield a crude extract.

Solvent Partitioning: The crude extract is suspended in water and successively partitioned

with solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol, to

separate compounds based on their polarity. Phenylpropanoid glycosides are typically

enriched in the ethyl acetate and n-butanol fractions.

Column Chromatography: The enriched fractions are subjected to column chromatography

using stationary phases like silica gel or Sephadex LH-20. Elution is performed with a

gradient of solvents (e.g., chloroform-methanol or methanol-water) to separate the

compounds into fractions.

Preparative High-Performance Liquid Chromatography (HPLC): Fractions containing the

target compounds are further purified by preparative HPLC on a C18 column with a mobile

phase such as a methanol-water or acetonitrile-water gradient.

Structure Elucidation: The structure of the isolated pure compound is determined using

spectroscopic methods, including Nuclear Magnetic Resonance (NMR; 1H, 13C, COSY,

HMQC, HMBC) and Mass Spectrometry (MS).

Biological Activity
Disclaimer: The following information is based on a 2006 study by Nair et al. that investigated

the bioactivity of "a regaloside" from Easter lily flowers. It has not been definitively confirmed

that this compound is Regaloside K, and the detailed experimental protocols were not

accessible.[3]

Anti-inflammatory and Antioxidant Activity
The aforementioned study reported that a regaloside (compound 11 in the study) exhibited

inhibitory activity against lipid peroxidation and cyclooxygenase (COX) enzymes.[3]
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Biological Activity Result

Lipid Peroxidation Inhibition >20% inhibition at 10 ppm

COX-1 Inhibition Data not specified for the regaloside

COX-2 Inhibition Data not specified for the regaloside

The study indicated that kaempferol was the most potent COX inhibitor among the tested

compounds.[3] The regaloside's contribution to the overall anti-inflammatory and antioxidant

properties of Easter lily flowers warrants further investigation with a confirmed pure sample of

Regaloside K.

Mechanism of Action
There is currently no available information in the scientific literature regarding the specific

mechanism of action of Regaloside K. Phenylpropanoid glycosides as a class exhibit a wide

range of biological activities, and their mechanisms are often attributed to their antioxidant

properties, ability to modulate signaling pathways, and enzyme inhibition.[4][7]

Potential (Hypothetical) Mechanism of Action

Inflammatory Stimulus

Pro-inflammatory PathwayArachidonic Acid

COX-1 / COX-2 Prostaglandins Inflammation
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(Hypothesized)

Inhibition?
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Caption: Hypothetical inhibition of the cyclooxygenase pathway by Regaloside K.

Synthesis
There are no published reports detailing the chemical synthesis of Regaloside K. The

synthesis of phenylpropanoid glycosides is generally a complex, multi-step process involving
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the protection and deprotection of hydroxyl groups on both the phenylpropanoid and sugar

moieties, followed by a glycosylation reaction.

Future Directions
The current body of knowledge on Regaloside K is limited. To fully understand its potential as

a therapeutic agent, the following areas of research are critical:

Confirmation of Biological Activity: Isolation of a pure standard of Regaloside K and

comprehensive screening for its biological activities, including anti-inflammatory, antioxidant,

anti-cancer, and anti-diabetic properties.

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling

pathways modulated by Regaloside K.

Development of a Synthetic Route: Establishment of an efficient and scalable synthetic

method for Regaloside K to enable further pharmacological studies and the generation of

analogues for structure-activity relationship (SAR) studies.

Pharmacokinetic and Toxicological Profiling: In vivo studies to determine the absorption,

distribution, metabolism, excretion (ADME), and toxicity profile of Regaloside K.

Conclusion
Regaloside K is a phenylpropanoid glycoside from Lilium longiflorum whose discovery has not

been followed by extensive research into its biological properties. While preliminary data on a

related compound suggests potential anti-inflammatory and antioxidant activities, these

findings require confirmation with a pure, authenticated sample of Regaloside K. The lack of

information on its synthesis and mechanism of action highlights significant opportunities for

future research to explore the therapeutic potential of this natural product. This technical guide

serves as a summary of the current, limited knowledge and a call for further investigation into

this intriguing molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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